3-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole

• IUPAC Name: 3-(pyridin-3-ylmethyl)-2,4-dihydro-1H-[1,3,5]triazino[1,2-a]benzimidazole
• InChI: InChI=1S/C15H15N5/c1-2-6-14-13(5-1)18-15-17-10-19(11-20(14)15)9-12-4-3-7-16-8-12/h1-8H,9-11H2,(H,17,18)
• InChI Key: RDVKZOSDQQZLRO-UHFFFAOYSA-N
• Canonical SMILES: C1NC2=NC3=CC=CC=C3N2CN1CC4=CN=CC=C4
• Molecular Formula: C15H15N5
• Molecular Weight: 265.31 g/mol

Description

3-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of benzimidazole derivatives and has been studied extensively for its unique properties.

Mechanism of Action

The mechanism of action of 3-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole involves the inhibition of the target enzymes by binding to their active sites. This leads to the disruption of their normal functions, which ultimately results in the suppression of disease progression.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anti-tumor and anti-inflammatory activities. It has also been reported to have neuroprotective properties and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole in lab experiments include its high potency and selectivity towards target enzymes, as well as its ease of synthesis. However, the limitations of using this compound include its poor solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on 3-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole. These include:
1. Further optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the compound's potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases.
3. Development of new analogs of the compound with improved pharmacokinetic and pharmacodynamic properties.
4. Study of the compound's mechanism of action in more detail to gain a better understanding of its therapeutic potential.
In conclusion, this compound is a promising compound with significant potential in drug discovery. Its unique properties make it a valuable target for further research, and its potential applications in various fields make it a compound worth exploring.

Synthesis Methods

The synthesis of 3-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole involves the reaction of 4-(pyridin-3-ylmethyl)-1H-1,2,3-triazole with o-phenylenediamine under reflux conditions. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

3-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole has been extensively studied for its potential applications in drug discovery. It has been reported to exhibit potent inhibitory activity against various enzymes, including tyrosine kinases and cyclin-dependent kinases. These enzymes are known to play crucial roles in various diseases such as cancer and Alzheimer's disease.